Cas no 750556-75-3 (2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-)
750556-75-3 structure
Product Name:2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-
CAS No:750556-75-3
MF:C13H25NO2
MW:227.343104124069
CID:561578
Update Time:2022-09-22
2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-
- 2-Piperidinecarboxylicacid,4-ethyl-,2,2-dimethylpropylester,(2R,4R)-(9CI)
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- Inchi: 1S/C13H25NO2/c1-5-10-6-7-14-11(8-10)12(15)16-9-13(2,3)4/h10-11,14H,5-9H2,1-4H3/t10-,11-/m1/s1
- InChI Key: YGHQGKZYQXTYMB-GHMZBOCLSA-N
- SMILES: N1CC[C@@H](CC)C[C@@H]1C(OCC(C)(C)C)=O
Computed Properties
- Exact Mass: 227.189
- Monoisotopic Mass: 227.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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